Cas no 2461493-74-1 (6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester)

• Product Name: 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester
• CAS No: 2461493-74-1
• MF: C₁₅H₁₆ClN₃O₄
• MW: 337.758242607117
• CID: 5307591
• Update Time: 2025-06-08

6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester

• Inchi： 1S/C15H16ClN3O4/c1-21-10-5-4-9(12(6-10)22-2)8-17-11-7-13(16)18-19-14(11)15(20)23-3/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key： UYLXMXGCHNTUEL-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)N=NC=1C(=O)OC)CC1C=CC(OC)=CC=1OC

Additional information on 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester

Introduction to 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester (CAS No. 2461493-74-1)

6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester (CAS No. 2461493-74-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloro substitution, the dimethoxy-benzylamino group, and the carboxylic acid methyl ester moiety, contribute to its distinct chemical and biological properties.

The synthesis of 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The synthesis typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and esterification processes, which are optimized to achieve high yields and purity.

In terms of its biological activity, 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester has shown promising results in various in vitro and in vivo studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates good oral bioavailability and stability in physiological conditions, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in preclinical studies, suggesting a favorable safety profile.

In the context of drug development, the optimization of 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester is ongoing to enhance its therapeutic potential. Researchers are exploring various structural modifications to improve its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the pyridazine ring or modifying the benzylamino moiety can lead to compounds with enhanced biological activities. These efforts are aimed at identifying lead compounds that can be advanced into clinical trials.

The clinical potential of 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester is being evaluated through preclinical studies and early-stage clinical trials. These trials are designed to assess the safety and efficacy of the compound in treating specific diseases. Initial results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects without significant adverse events. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 6-Chloro-4-(2,4-dimethoxy-benzylamino)-pyridazine-3-carboxylic acid methyl ester (CAS No. 2461493-74-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and evaluate its clinical potential, paving the way for its potential use in treating various diseases.